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Cat. No.: B606294

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and essential data for the preparation of stock
solutions of BMS-986188, a selective positive allosteric modulator (PAM) of the -opioid
receptor (DOR). Accurate preparation of stock solutions is critical for ensuring reproducible and
reliable experimental results.

Chemical and Physical Properties

BMS-986188 is a potent and selective tool for studying the pharmacology of the -opioid
receptor.[1] A summary of its key properties is presented in the table below.

Property Value
Molecular Formula C30H31BrO4
Molecular Weight 535.47 g/mol
CAS Number 1776115-10-6
Appearance Crystalline solid
Purity >98%

Solubility Data
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The solubility of BMS-986188 in common laboratory solvents is crucial for the preparation of
stock solutions. The following table summarizes known solubility data.

Solvent Solubility Notes
Warming and ultrasonication
DMSO =>62.5 mg/mL (= 116.72 mM) may be required to achieve
complete dissolution.
DMF ~1 mg/mL

DMF:PBS (pH 7.2) (1:2) ~0.3 mg/mL

Ethanol Slightly soluble

Recommended Storage Conditions

Proper storage of both the solid compound and its stock solutions is vital to maintain its stability

and activity.
Form Storage Temperature Duration
Solid Powder -20°C 3years
4°C 2 years
In Solvent -80°C 6 months
-20°C 1 month

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

stock solutions into single-use volumes.

Experimental Protocol: Preparation of a 10 mM

DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of BMS-986188 in dimethyl

sulfoxide (DMSO).
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Materials:

BMS-986188 powder

Anhydrous or high-purity DMSO

Sterile, conical-bottom polypropylene or glass vial

Calibrated analytical balance

Vortex mixer

Water bath or heating block

Ultrasonic bath

Procedure:

Equilibrate: Allow the vial containing BMS-986188 powder to come to room temperature
before opening to prevent condensation of moisture.

Weigh: Accurately weigh the desired amount of BMS-986188 powder using a calibrated
analytical balance and transfer it to a sterile vial. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 5.35 mg of BMS-986188.

Solvent Addition: Add the calculated volume of DMSO to the vial. For the 5.35 mg of BMS-
986188, add 1 mL of DMSO.

Dissolution:
o Vortex the solution vigorously for 1-2 minutes.

o If the compound is not fully dissolved, gently warm the solution to 37-40°C in a water bath
or on a heating block for 5-10 minutes. Caution: Avoid excessive heat.

o If necessary, sonicate the solution in an ultrasonic bath for 5-10 minutes.
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o Visually inspect the solution to ensure that all solid material has dissolved and the solution
is clear.

e Storage:
o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).

Calculation of Mass for a 1 mM Stock Solution:

Desired Volume 1 mg 5 mg 10 mg

Volume of Solvent 1.8675 mL 9.3375 mL 18.675 mL

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of BMS-986188 and the
experimental workflow for preparing a stock solution.
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Caption: &-Opioid Receptor Signaling Pathway Modulated by BMS-986188.
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Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b606294?utm_src=pdf-custom-synthesis
https://www.biorxiv.org/content/10.1101/2025.10.16.682975v1
https://www.benchchem.com/product/b606294#preparing-stock-solutions-of-bms-986188
https://www.benchchem.com/product/b606294#preparing-stock-solutions-of-bms-986188
https://www.benchchem.com/product/b606294#preparing-stock-solutions-of-bms-986188
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606294?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

